Cas no 67138-51-6 (ethyl 3-benzamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-benzamido-1-benzofuran-2-carboxylate
• CAS No: 67138-51-6
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 6450743
• Update Time: 2025-10-05

ethyl 3-benzamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-benzamido-1-benzofuran-2-carboxylate
• ethyl 3-benzamidobenzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-(benzoylamino)-, ethyl ester

• Inchi： 1S/C18H15NO4/c1-2-22-18(21)16-15(13-10-6-7-11-14(13)23-16)19-17(20)12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,19,20)
• InChI Key： HHOMHBWLWHPGLQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2)=C1C(OCC)=O

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Melting Point: 126 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 392.2±27.0 °C(Predicted)
• pka: 11.80±0.43(Predicted)

Additional information on ethyl 3-benzamido-1-benzofuran-2-carboxylate

Recent Advances in the Study of Ethyl 3-Benzamido-1-benzofuran-2-carboxylate (CAS: 67138-51-6)

Ethyl 3-benzamido-1-benzofuran-2-carboxylate (CAS: 67138-51-6) is a synthetic compound with a benzofuran core structure, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. Recent studies have explored its role as a scaffold for drug development, particularly in the context of anti-inflammatory, anticancer, and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's structure, featuring a benzofuran ring substituted with a benzamido group and an ethyl carboxylate moiety, provides a versatile platform for chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 3-benzamido-1-benzofuran-2-carboxylate exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study employed molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has investigated the anticancer potential of ethyl 3-benzamido-1-benzofuran-2-carboxylate. A 2024 preprint article available on bioRxiv reported that the compound induces apoptosis in certain cancer cell lines, including breast and colon cancer cells, through the activation of caspase-3 and caspase-9. The study also highlighted the compound's ability to inhibit cell migration and invasion, further supporting its potential as an anticancer agent. However, the authors noted that further in vivo studies are required to validate these findings.

Another area of interest is the compound's antimicrobial activity. A recent study published in European Journal of Medicinal Chemistry (2024) evaluated ethyl 3-benzamido-1-benzofuran-2-carboxylate against a panel of Gram-positive and Gram-negative bacteria. The results indicated moderate activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 32–64 µg/mL. The study proposed that structural optimization of the compound could enhance its antimicrobial efficacy.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of ethyl 3-benzamido-1-benzofuran-2-carboxylate production. A 2023 paper in Organic Process Research & Development described a novel, one-pot synthesis method using eco-friendly catalysts, achieving a yield of 78% under mild reaction conditions. This method could facilitate the large-scale production of the compound for further pharmacological studies.

In conclusion, ethyl 3-benzamido-1-benzofuran-2-carboxylate (CAS: 67138-51-6) represents a promising scaffold for drug discovery, with demonstrated activity in anti-inflammatory, anticancer, and antimicrobial contexts. While current research is largely preclinical, the compound's versatility and synthetic accessibility make it a compelling candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in animal models.